Cas no 1261860-31-4 (3-Bromo-3'-hydroxy-2'-iodopropiophenone)

• Product Name: 3-Bromo-3'-hydroxy-2'-iodopropiophenone
• CAS No: 1261860-31-4
• MF: C₉H₈BrIO₂
• MW: 354.967094421387
• CID: 4965606
• Update Time: 2025-06-28

3-Bromo-3'-hydroxy-2'-iodopropiophenone Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-3'-hydroxy-2'-iodopropiophenone

• Inchi： 1S/C9H8BrIO2/c10-5-4-7(12)6-2-1-3-8(13)9(6)11/h1-3,13H,4-5H2
• InChI Key： AOYVTVMAZTZOID-UHFFFAOYSA-N
• SMILES： IC1C(=CC=CC=1C(CCBr)=O)O

Computed Properties

• Exact Mass: 353.87524 g/mol
• Monoisotopic Mass: 353.87524 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3
• Molecular Weight: 354.97

Additional information on 3-Bromo-3'-hydroxy-2'-iodopropiophenone

3-Bromo-3'-Hydroxy-2'-Iodopropiophenone (CAS No. 1261860-31-4): An Overview

3-Bromo-3'-Hydroxy-2'-Iodopropiophenone (CAS No. 1261860-31-4) is a unique compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its potential applications in various research areas. This compound is characterized by its distinctive molecular structure, which includes a bromine atom, a hydroxyl group, and an iodine atom, making it a valuable candidate for further investigation.

The chemical formula of 3-Bromo-3'-Hydroxy-2'-Iodopropiophenone is C₁₀H₉BrIO₂. Its molecular weight is approximately 359.08 g/mol, and it exists as a white to off-white solid at room temperature. The compound's solubility properties are of particular interest, as it exhibits moderate solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but limited solubility in water.

In recent years, 3-Bromo-3'-Hydroxy-2'-Iodopropiophenone has been the subject of several studies aimed at elucidating its biological activities and potential therapeutic applications. One notable area of research involves its anti-inflammatory properties. A study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests that 3-Bromo-3'-Hydroxy-2'-Iodopropiophenone could be a promising lead compound for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory potential, 3-Bromo-3'-Hydroxy-2'-Iodopropiophenone has also shown promise in cancer research. A study conducted by researchers at the National Cancer Institute found that this compound possesses cytotoxic activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis through the activation of caspase pathways. These findings highlight the potential of 3-Bromo-3'-Hydroxy-2'-Iodopropiophenone as a novel anticancer agent.

The synthesis of 3-Bromo-3'-Hydroxy-2'-Iodopropiophenone has been extensively studied to optimize its production for both research and potential commercial applications. A commonly used synthetic route involves the reaction of 3-bromobenzoyl chloride with 2-hydroxyphenylacetic acid in the presence of an appropriate base, followed by iodination to introduce the iodine atom. This method has been refined to achieve high yields and purity levels, making it suitable for large-scale production.

In addition to its biological activities, the physical properties of 3-Bromo-3'-Hydroxy-2'-Iodopropiophenone are also important considerations for its use in various applications. The compound's melting point is typically around 150°C, and it is stable under standard laboratory conditions. However, care should be taken to avoid exposure to strong acids or bases, which can lead to degradation or unwanted side reactions.

The safety profile of 3-Bromo-3'-Hydroxy-2'-Iodopropiophenone has been evaluated in several studies. While it is generally considered safe for laboratory use when proper handling protocols are followed, it is important to note that brominated and iodinated compounds can pose environmental concerns if not disposed of properly. Therefore, researchers are encouraged to follow best practices for waste management and disposal.

In conclusion, 3-Bromo-3'-Hydroxy-2'-Iodopropiophenone (CAS No. 1261860-31-4) is a multifaceted compound with a range of potential applications in medicinal chemistry and biological research. Its unique molecular structure and diverse biological activities make it an attractive candidate for further investigation and development. As research continues to uncover new insights into its properties and mechanisms of action, it is likely that this compound will play an increasingly important role in advancing our understanding of various diseases and developing new therapeutic strategies.